Cas no 91013-20-6 (ethyl 2,6-dimethoxyisonicotinate)
ethyl 2,6-dimethoxyisonicotinate Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dimethoxy-4-Pyridinecarboxylic acid ethyl ester
- Ethyl 2,6-dimethoxyisonicotinate
- CID 131676916
- 4-Pyridinecarboxylic acid, 2,6-dimethoxy-, ethyl ester
- ethyl 2,6-dimethoxyisonicotinate
-
- MDL: MFCD22571563
- Inchi: 1S/C10H13NO4/c1-4-15-10(12)7-5-8(13-2)11-9(6-7)14-3/h5-6H,4H2,1-3H3
- InChI Key: HPFDJKPSNCTYFG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(N=C(C=1)OC)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 198
- Topological Polar Surface Area: 57.6
Experimental Properties
- Density: 1.141±0.06 g/cm3(Predicted)
- Boiling Point: 263-267 °C
- pka: -0.48±0.10(Predicted)
ethyl 2,6-dimethoxyisonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB517489-1 g |
Ethyl 2,6-dimethoxyisonicotinate |
91013-20-6 | 1g |
€509.50 | 2023-04-17 | ||
| abcr | AB517489-1g |
Ethyl 2,6-dimethoxyisonicotinate; . |
91013-20-6 | 1g |
€431.10 | 2025-04-15 | ||
| Aaron | AR01G0DT-500mg |
Ethyl 2,6-dimethoxyisonicotinate |
91013-20-6 | 95% | 500mg |
$292.00 | 2025-02-12 | |
| Aaron | AR01G0DT-1g |
Ethyl 2,6-dimethoxyisonicotinate |
91013-20-6 | 95% | 1g |
$389.00 | 2025-02-12 | |
| abcr | AB517489-250mg |
Ethyl 2,6-dimethoxyisonicotinate; . |
91013-20-6 | 250mg |
€241.30 | 2025-04-15 | ||
| abcr | AB517489-5g |
Ethyl 2,6-dimethoxyisonicotinate; . |
91013-20-6 | 5g |
€1405.00 | 2025-04-15 | ||
| abcr | AB517489-10g |
Ethyl 2,6-dimethoxyisonicotinate; . |
91013-20-6 | 10g |
€2349.60 | 2025-04-15 | ||
| A2B Chem LLC | AY25509-250mg |
Ethyl 2,6-dimethoxyisonicotinate |
91013-20-6 | 97% | 250mg |
$172.00 | 2024-05-20 | |
| A2B Chem LLC | AY25509-500mg |
Ethyl 2,6-dimethoxyisonicotinate |
91013-20-6 | 97% | 500mg |
$231.00 | 2024-05-20 | |
| A2B Chem LLC | AY25509-1g |
Ethyl 2,6-dimethoxyisonicotinate |
91013-20-6 | 97% | 1g |
$309.00 | 2024-05-20 |
ethyl 2,6-dimethoxyisonicotinate Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on ethyl 2,6-dimethoxyisonicotinate
Ethyl 2,6-Dimethoxyisonicotinate (CAS No. 91013-20-6): A Comprehensive Overview
Ethyl 2,6-dimethoxyisonicotinate (CAS No. 91013-20-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure and functional groups, has shown promise in various applications, including as a potential therapeutic agent and as a building block in the synthesis of more complex molecules.
The chemical formula of ethyl 2,6-dimethoxyisonicotinate is C11H14O4N2. It consists of an isonicotinate moiety with two methoxy groups at the 2 and 6 positions, and an ethyl ester group. The presence of these functional groups imparts specific chemical properties that make it an interesting subject for both fundamental and applied research.
In recent years, the study of ethyl 2,6-dimethoxyisonicotinate has been enriched by advances in synthetic methods and analytical techniques. One notable area of research is its potential as a precursor in the synthesis of biologically active compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the development of novel anti-inflammatory agents. The methoxy groups on the isonicotinate ring contribute to the compound's lipophilicity, which can enhance its ability to cross biological membranes and interact with target proteins.
The synthesis of ethyl 2,6-dimethoxyisonicotinate typically involves several steps. One common approach is to start with 2,6-dimethoxypyridine, which is then converted to the corresponding carboxylic acid through oxidation. The carboxylic acid is subsequently esterified with ethanol to yield the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.
Beyond its role as a synthetic intermediate, ethyl 2,6-dimethoxyisonicotinate has also been investigated for its pharmacological properties. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent antioxidant activity. The antioxidant properties are attributed to the presence of the methoxy groups, which can stabilize free radicals and prevent oxidative damage to cellular components. This finding opens up possibilities for its use in developing treatments for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.
In addition to its antioxidant effects, ethyl 2,6-dimethoxyisonicotinate has shown promise in modulating cellular signaling pathways. A study published in the Biochemical Journal reported that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. By modulating NF-κB activity, ethyl 2,6-dimethoxyisonicotinate may have therapeutic potential in managing inflammatory conditions such as arthritis and inflammatory bowel disease.
The safety profile of ethyl 2,6-dimethoxyisonicotinate has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its further development as a safe and effective therapeutic agent.
In conclusion, Ethyl 2,6-dimethoxyisonicotinate (CAS No. 91013-20-6) is a multifaceted compound with a wide range of applications in chemical synthesis and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as antioxidant activity and anti-inflammatory effects. Ongoing research continues to uncover new potential uses for this compound, making it an exciting area of study for scientists and researchers alike.
91013-20-6 (ethyl 2,6-dimethoxyisonicotinate) Related Products
- 52606-00-5(methyl 2,6-dimethoxypyridine-4-carboxylate)
- 467236-25-5(2-(Benzyloxy)isonicotinic acid)
- 105596-63-2(2-methoxypyridine-4-carboxylic acid)
- 5397-75-1(2,6-diethoxyisonicotinic acid)
- 91940-86-2(2-ethoxypyridine-4-carboxylic acid)
- 26156-51-4(Methyl 2-Methoxyisonicotinate)
- 105596-61-0(Ethyl 2-methoxyisonicotinate)
- 467236-26-6(Methyl 2-(benzyloxy)isonicotinate)
- 6274-82-4(2,6-dimethoxypyridine-4-carboxylic acid)
- 74925-37-4(3-Pyridinecarboxylicacid, 6-methoxy-, ethyl ester)